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Compound of Interest

Compound Name: Monooctyl phthalate-d4

Cat. No.: B15557701 Get Quote

Monooctyl Phthalate-d4: A Technical Guide for
Researchers
An in-depth technical guide for researchers, scientists, and drug development professionals on

the application of Monooctyl phthalate-d4 as an internal standard in analytical research.

Introduction to Monooctyl Phthalate-d4
Monooctyl phthalate-d4 is a deuterated form of monooctyl phthalate (MOP), a metabolite of

the plasticizer dioctyl phthalate (DOP). The incorporation of four deuterium atoms into the

phthalate ring provides a stable isotopic label, making it an ideal internal standard for

quantitative analysis.[1][2] Its primary application in research is to improve the accuracy and

precision of analytical methods by correcting for analyte losses during sample preparation and

instrumental analysis.[1] This is particularly crucial in complex matrices such as biological

fluids, environmental samples, and food products where phthalate contamination is a

significant concern.[2][3]

Monooctyl phthalate-d4 is chemically identical to its non-labeled counterpart, ensuring similar

behavior during extraction, derivatization, and chromatographic separation. However, its

increased mass allows it to be distinguished by mass spectrometry, enabling accurate

quantification of the target analyte.
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A summary of the key chemical and physical properties of Monooctyl phthalate-d4 is

presented in the table below.

Property Value

Chemical Formula C₁₆H₁₈D₄O₄

Molecular Weight 282.37 g/mol

CAS Number 1398065-74-1

Appearance White to off-white solid

Purity Typically >95%

Storage 2-8°C in a refrigerator

Primary Use in Research: Internal Standard
The principal application of Monooctyl phthalate-d4 is as an internal standard in analytical

methods, most notably in gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[1] The use of a stable isotope-

labeled internal standard is considered the gold standard for quantitative analysis due to its

ability to compensate for matrix effects and variations in extraction recovery.[1][3]

Principle of Isotope Dilution Mass Spectrometry
Isotope dilution mass spectrometry (IDMS) is a highly accurate analytical technique. A known

amount of the isotopically labeled standard (Monooctyl phthalate-d4) is added to the sample

at the beginning of the analytical procedure. The ratio of the signal from the native analyte

(monooctyl phthalate) to the signal from the internal standard is then measured by the mass

spectrometer. Since both the analyte and the standard are subject to the same losses during

sample processing, this ratio remains constant, allowing for precise quantification of the analyte

in the original sample.
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Sample Preparation Analytical Measurement Data Analysis

Biological or
Environmental Sample

Spike with known amount of
Monooctyl phthalate-d4

Addition of Internal Standard Extraction
(LLE or SPE) Concentration Reconstitution Chromatographic Separation

(GC or LC)
Injection Mass Spectrometric Detection

(MS or MS/MS)
Quantification based on

Analyte/Internal Standard Ratio
Signal Ratio Final Concentration of

Monooctyl Phthalate

Gas Chromatography

Mass Spectrometry

Injector
(e.g., 250°C, Splitless)

GC Column
(e.g., DB-5ms)

Ion Source
(e.g., Electron Impact, 70 eV)

Eluted Analytes

Oven Temperature Program

Mass Analyzer
(e.g., Quadrupole)

Detector

Data System

Reconstituted Sample Extract
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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